8-(Difluoromethyl)-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxylic acid

• IUPAC Name: 8-(difluoromethyl)-3,4-dihydro-2H-1,5-benzodioxepine-6-carboxylic acid
• InChI: InChI=1S/C11H10F2O4/c12-10(13)6-4-7(11(14)15)9-8(5-6)16-2-1-3-17-9/h4-5,10H,1-3H2,(H,14,15)
• InChI Key: QFQYAXSKLNWHEQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC(=CC(=C2OC1)C(=O)O)C(F)F
• Molecular Formula: C11H10F2O4
• Molecular Weight: 244.19 g/mol

Description

Synthesis Analysis

The synthesis of difluoromethyl compounds is a research hotspot in the field of drug synthesis. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode. Examples of electrophilic, nucleophilic, radical, and cross-coupling methods have appeared to construct C (sp3)–CF2H bonds.

Chemical Reactions Analysis

The chemical reactions involving difluoromethyl compounds have been extensively studied. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode. Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry.

Future Directions

The future directions in the field of difluoromethylation include the development of novel reagents and reactions to synthesize difluoromethyl-substituted organic molecules. There is also interest in the precise site-selective installation of CF2H onto large biomolecules such as proteins.